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Compound of Interest

Compound Name: 2-(Benzyloxy)butanal

Cat. No.: B12797497 Get Quote

This guide provides a detailed overview of the molecular properties of 2-(Benzyloxy)butanal, a
significant organic compound for researchers, scientists, and professionals in drug

development. Due to the limited availability of direct experimental data for 2-
(Benzyloxy)butanal, this document also includes data for its structural isomer, 4-

(Benzyloxy)butanal, for comparative purposes.

Quantitative Data Summary
The molecular formula and weight of 2-(Benzyloxy)butanal have been determined based on

its chemical structure. The table below summarizes these key quantitative data points and

provides a comparison with its isomer, 4-(Benzyloxy)butanal.

Property
2-
(Benzyloxy)butanal
(Calculated)

4-
(Benzyloxy)butanal
(Experimental)

Data Source

Molecular Formula C₁₁H₁₄O₂ C₁₁H₁₄O₂ -

Molecular Weight 178.23 g/mol 178.23 g/mol [1]

Experimental Protocols
While specific experimental protocols for the synthesis and analysis of 2-(Benzyloxy)butanal
are not readily available in the searched literature, a general workflow for the characterization
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of a novel aldehyde compound is presented below. This workflow is standard in organic

chemistry and would be applicable to the analysis of 2-(Benzyloxy)butanal.

General Workflow for Chemical Characterization

Synthesis: The compound would first be synthesized. A plausible route for 2-
(Benzyloxy)butanal would be the benzylation of 2-hydroxybutanal.

Purification: The crude product would be purified, typically using column chromatography or

distillation.

Structural Elucidation: The purified compound's structure would be confirmed using a

combination of spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

determine the connectivity of atoms.

Mass Spectrometry (MS): To confirm the molecular weight and obtain fragmentation

patterns.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the

aldehyde carbonyl group.

Physicochemical Property Determination: Properties such as boiling point, melting point, and

solubility would be experimentally determined.

Logical Relationships in Chemical Identification
The process of identifying and characterizing a chemical compound like 2-(Benzyloxy)butanal
follows a logical progression from its name to its detailed properties. The following diagram

illustrates this relationship.

Chemical Name
(2-(Benzyloxy)butanal)

Chemical Structure
(C₆H₅CH₂OCH(CH₂CH₃)CHO)

Molecular Formula & Weight
(C₁₁H₁₄O₂ / 178.23 g/mol)

Spectroscopic Data
(NMR, MS, IR)

Physicochemical Properties
(Boiling Point, Solubility, etc.)
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Caption: Logical workflow from chemical nomenclature to properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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